![molecular formula C28H38O7 B1244326 Methyl 3beta-acetoxy-15-hydroxy-4,4,8alpha,12,16-pentamethyl-17,19-dioxo-5beta,9beta,10alpha,13alpha-androsta-11,15-diene-14-carboxylate](/img/structure/B1244326.png)
Methyl 3beta-acetoxy-15-hydroxy-4,4,8alpha,12,16-pentamethyl-17,19-dioxo-5beta,9beta,10alpha,13alpha-androsta-11,15-diene-14-carboxylate
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Overview
Description
Andrastin A is a 19-oxo steroid that is that is andrastin B in which the hydroxy group at position 19 has been oxidised to give the corresponding aldehyde. A farnesyltransferase inhibitor produced by Penicillium roqueforti, a filamentous fungus involved in the ripening of several kinds of blue cheeses. It has a role as an EC 2.5.1.58 (protein farnesyltransferase) inhibitor and a Penicillium metabolite. It is an acetate ester, a 5beta steroid, a 19-oxo steroid, a 15-hydroxy steroid, an enol, a 17-oxo steroid, a meroterpenoid, a methyl ester and a steroid aldehyde. It derives from an andrastin B. It is a conjugate acid of an andrastin A(1-).
Scientific Research Applications
Synthesis and Derivative Research
Methyl 3beta-acetoxy-15-hydroxy-4,4,8alpha,12,16-pentamethyl-17,19-dioxo-5beta,9beta,10alpha,13alpha-androsta-11,15-diene-14-carboxylate, as a complex steroidal compound, has been a subject of various synthesis research. A significant study involves the synthesis of related 13α-androsta-5,16-diene derivatives with functionalities such as carboxylic acid, ester, and carboxamido at position-17 via palladium-catalyzed carbonylation (Ács et al., 2009). This demonstrates the compound's role in advancing synthetic methods in steroid chemistry.
Cytotoxicity and Anticancer Research
Research has also focused on the cytotoxic properties of similar steroidal structures. For instance, various triterpenes related to this compound have been isolated from natural sources and tested for their cytotoxic efficacy against human cancer cell lines (Chiang et al., 2005). This highlights the potential application of such compounds in cancer research and therapy.
Steroid Hormone Inhibition Studies
There are also investigations into the effects of structurally related compounds on steroid hormone inhibition. A study on the necessity of a specific bond structure for the irreversible inhibition of human cytochrome P45017alpha by a steroidal inhibitor emphasizes the importance of structural elements in the compound's function (Jarman et al., 1998). This research is crucial for understanding the mechanism of action of such compounds and their therapeutic potential.
Novel Synthetic Routes and Biological Activities
Researchers also explore novel synthetic routes and biological activities of related steroids. Studies on new delta8(14)-ketosterols with modified side chains, showing effective inhibition of cholesterol biosynthesis, further underscore the significance of structural modifications in biological activities (Flegentov et al., 2005).
Properties
Molecular Formula |
C28H38O7 |
---|---|
Molecular Weight |
486.6 g/mol |
IUPAC Name |
methyl (3S,5R,8S,9R,10S,13R,14R)-3-acetyloxy-10-formyl-17-hydroxy-4,4,8,12,13,16-hexamethyl-15-oxo-2,3,5,6,7,9-hexahydro-1H-cyclopenta[a]phenanthrene-14-carboxylate |
InChI |
InChI=1S/C28H38O7/c1-15-13-19-25(6,28(23(33)34-8)22(32)16(2)21(31)26(15,28)7)11-9-18-24(4,5)20(35-17(3)30)10-12-27(18,19)14-29/h13-14,18-20,31H,9-12H2,1-8H3/t18-,19-,20+,25+,26+,27+,28-/m1/s1 |
InChI Key |
HWSDLRGLVXYFFH-OXILWVMOSA-N |
Isomeric SMILES |
CC1=C[C@@H]2[C@](CC[C@H]3[C@]2(CC[C@@H](C3(C)C)OC(=O)C)C=O)([C@]4([C@@]1(C(=C(C4=O)C)O)C)C(=O)OC)C |
SMILES |
CC1=CC2C(CCC3C2(CCC(C3(C)C)OC(=O)C)C=O)(C4(C1(C(=C(C4=O)C)O)C)C(=O)OC)C |
Canonical SMILES |
CC1=CC2C(CCC3C2(CCC(C3(C)C)OC(=O)C)C=O)(C4(C1(C(=C(C4=O)C)O)C)C(=O)OC)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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